Cas no 199339-71-4 (Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-)
![Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- structure](https://www.kuujia.com/scimg/cas/199339-71-4x300.png)
199339-71-4 structure
Product Name:Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
CAS No:199339-71-4
Molecular Formula:C9H6O2S
Molecular Weight:178.20774
CID:98312
PubChem ID:11182957
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Properties
Names and Identifiers
-
- Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy-
- 4-Hydroxy-1-benzothiophene-7-carbaldehyde
- 4-Hydroxybenzo[b]thiophene-7-carboxaldehyde
- 4-Hydroxybenzothiophen-7-carboxaldehyde
- EOS-60697
- 4-hydroxybenzo[b]thiophene-7-carbaldehyde
- 4-hydroxy-benzo[b]thiophene-7-carboxaldehyde
- 199339-71-4
- DTXSID10457900
- JXQGDDMZTWHASG-UHFFFAOYSA-N
- SCHEMBL3371199
- AC-30327
- 4-hydroxy-benzo[b]thiophene-7-carbaldehyde
- AKOS015856389
- Benzo[b]thiophene-7-carboxaldehyde, 4-hydroxy-
-
- InChIKey: JXQGDDMZTWHASG-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H6O2S/c10-5-6-1-2-8(11)7-3-4-12-9(6)7/h1-5,11H
- SMILES: C1=CC(=C2C=CSC2=C1C=O)O
Computed Properties
- Exact Mass: 178.00888
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 178.00885060g/mol
- Heavy Atom Count: 12
- Complexity: 183
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
- Boiling Point: 372.8 °C at 760 mmHg
- Flash Point: 179.2 °C
- Density: 1.447
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB08763-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 95% | 1g |
$2549.00 | 2024-04-20 | |
Chemenu | CM514108-1g |
4-Hydroxybenzo[b]thiophene-7-carbaldehyde |
199339-71-4 | 97% | 1g |
$*** | 2023-03-31 |
Benzo[b]thiophene-7-carboxaldehyde,4-hydroxy- Related Literature
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1. Magnetic hybrid colloids decorated with Ag nanoparticles bite away bacteria and chemisorb viruses†Hye Hun Park,SungJun Park,GwangPyo Ko,Kyoungja Woo J. Mater. Chem. B, 2013,1, 2701-2709
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Lingxin Chen,Jinhua Li,Wei Qin,Jiping Ma J. Mater. Chem., 2011,21, 12047-12053
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Aurelien Laguerre,Anton Granzhan,Marc Pirrotta,Marie-Paule Teulade-Fichou,David Monchaud Org. Biomol. Chem., 2015,13, 215-222
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Akinori Kuzuya,Makoto Komiyama Chem. Commun., 2009, 4182-4184
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J.-P. Champeaux,P. Moretto-Capelle,J. Renoud,L. Polizzi,S. Faure,D. Castex,M. Gianesin,E. Panader,P. Paquier,W. Volondat,T. Salbaing,J. Riffaud,R. Point,P. Cafarelli,M. Sence Phys. Chem. Chem. Phys., 2023,25, 15497-15507
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Shengwen Liu,Xiaoguang Zhu,Guozhong Wang,Weiping Cai,Haimin Zhang J. Mater. Chem. A, 2016,4, 17080-17086
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Peijing Guo,Shaoyu Yuan,Bingrong Guo,Siwei Li,Yongjun Gao Catal. Sci. Technol., 2023,13, 1128-1139
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